Cas no 124-23-2 (hexadecyltrimethylammonium stearate)

• Product Name: hexadecyltrimethylammonium stearate
• CAS No: 124-23-2
• MF: C₃₇H₇₇NO₂
• MW: 568.012792348862
• CID: 1216390
• PubChem ID: 31290
• Update Time: 2025-04-20

hexadecyltrimethylammonium stearate Chemical and Physical Properties

Names and Identifiers

• hexadecyltrimethylammonium stearate
• Cetrimonium stearate
• 1-Hexadecanaminium, N,N,N-trimethyl-, octadecanoate
• 1-Hexadecanaminium, N,N,N-trimethyl-, octadecanoate (1:1)
• N,N,N-trimethylhexadecan-1-aminium octadecanoate
• hexadecyl(trimethyl)azanium,octadecanoate
• hexadecyltrimethyl ammonium stearate
• CETRIMONIUM STEARATE [MI]
• Q27260311
• OCTADECANOIC ACID, ION(1-), N,N,N-TRIMETHYL-1-HEXADECANAMINIUM
• 124-23-2
• 4P1PNM96KR
• AMMONIUM, HEXADECYLTRIMETHYL-, STEARATE
• DXQWPBNWAKTXPF-UHFFFAOYSA-M
• DTXSID7059563
• N-HEXADECYL-N,N,N-TRIMETHYLAMMONIUM STEARATE
• UNII-4P1PNM96KR
• TRIMETHYLHEXADECYLAMMONIUM STEARATE
• SCHEMBL454963
• EINECS 204-691-1
• STEARIC ACID, ION(1-), HEXADECYLTRIMETHYLAMMONIUM
• NS00079005
• CETA STEARATE
• cetyltrimethylammonium stearate

• Inchi： 1S/C19H42N.C18H36O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-19H2,1-4H3;2-17H2,1H3,(H,19,20)/q+1;/p-1
• InChI Key： DXQWPBNWAKTXPF-UHFFFAOYSA-M
• SMILES： [O-]C(CCCCCCCCCCCCCCCCC)=O.[N+](C)(C)(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 567.59581
• Monoisotopic Mass: 567.595431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 30
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Melting Point: 142-143°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 40.13